Cas no 2172265-78-8 (4-{4-(hydroxymethyl)-5-propyl-1H-1,2,3-triazol-1-ylmethyl}phenol)

• Product Name: 4-{4-(hydroxymethyl)-5-propyl-1H-1,2,3-triazol-1-ylmethyl}phenol
• CAS No: 2172265-78-8
• MF: C₁₃H₁₇N₃O₂
• MW: 247.292982816696
• CID: 6023750
• PubChem ID: 165590381
• Update Time: 2025-06-09

4-{4-(hydroxymethyl)-5-propyl-1H-1,2,3-triazol-1-ylmethyl}phenol Chemical and Physical Properties

Names and Identifiers

• 4-{4-(hydroxymethyl)-5-propyl-1H-1,2,3-triazol-1-ylmethyl}phenol
• 4-{[4-(hydroxymethyl)-5-propyl-1H-1,2,3-triazol-1-yl]methyl}phenol
• EN300-1610247
• 2172265-78-8

• Inchi： 1S/C13H17N3O2/c1-2-3-13-12(9-17)14-15-16(13)8-10-4-6-11(18)7-5-10/h4-7,17-18H,2-3,8-9H2,1H3
• InChI Key： SPPAFYYRDJXNQT-UHFFFAOYSA-N
• SMILES： OCC1=C(CCC)N(CC2C=CC(=CC=2)O)N=N1

Computed Properties

• Exact Mass: 247.132076794g/mol
• Monoisotopic Mass: 247.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 71.2Ų

Additional information on 4-{4-(hydroxymethyl)-5-propyl-1H-1,2,3-triazol-1-ylmethyl}phenol

Chemical Profile of 4-{4-(hydroxymethyl)-5-propyl-1H-1,2,3-triazol-1-ylmethyl}phenol (CAS No. 2172265-78-8)

The compound 4-{4-(hydroxymethyl)-5-propyl-1H-1,2,3-triazol-1-ylmethyl}phenol, identified by its CAS number 2172265-78-8, represents a structurally unique molecule with significant potential in the realm of pharmaceutical and biochemical research. This compound belongs to a class of triazole-based derivatives, which have garnered considerable attention due to their diverse biological activities and mechanistic roles in modulating cellular processes.

At the core of its molecular architecture lies a phenolic moiety connected to a propyl-substituted 1H-1,2,3-triazole ring. The presence of both hydroxymethyl and propyl groups introduces multiple reactive sites, enabling a wide array of chemical modifications and interactions. Such structural features are often exploited in the design of bioactive molecules, where functional groups play a pivotal role in determining binding affinity, metabolic stability, and overall pharmacological efficacy.

Recent advancements in medicinal chemistry have highlighted the importance of triazole derivatives in addressing various therapeutic challenges. The triazole ring itself is known for its stability and ability to engage in hydrogen bonding, making it an attractive scaffold for drug development. In particular, compounds incorporating a hydroxymethyl group exhibit enhanced solubility and bioavailability, which are critical factors in optimizing drug delivery systems.

The 5-propyl substitution on the triazole ring further modulates the electronic properties of the molecule, influencing its reactivity and interaction with biological targets. This particular configuration has been explored in several preclinical studies as a means to enhance binding specificity to enzymes and receptors involved in inflammatory pathways. Notably, phenolic compounds are widely recognized for their antioxidant and anti-inflammatory properties, and the integration of these attributes with triazole chemistry opens new avenues for therapeutic intervention.

In light of current research trends, the compound 4-{4-(hydroxymethyl)-5-propyl-1H-1,2,3-triazol-1-ylmethyl}phenol has been investigated for its potential role in modulating immune responses. Studies suggest that its molecular framework may interfere with key signaling cascades associated with autoimmune diseases and chronic inflammation. The phenolic hydroxyl group serves as a hydrogen bond acceptor, facilitating interactions with protein targets such as kinases and transcription factors.

Furthermore, the propyl side chain contributes to hydrophobic interactions, which are essential for achieving optimal receptor binding. This dual functionality—hydrophilic due to the hydroxymethyl group and hydrophobic due to the propyl moiety—ensures that the compound can effectively traverse biological membranes while maintaining stability in aqueous environments. Such characteristics are particularly valuable in designing small-molecule inhibitors targeting membrane-bound receptors.

From a synthetic perspective, the preparation of 4-{4-(hydroxymethyl)-5-propyl-1H-1,2,3-triazol-1-ylmethyl}phenol involves multi-step organic transformations that highlight the versatility of triazole chemistry. The synthesis typically begins with the formation of the triazole ring via cycloaddition reactions between azides and alkynes—a methodology that has seen significant refinement over recent years. Subsequent functionalization steps introduce the hydroxymethyl and propyl groups through nucleophilic addition or alkylation reactions.

The introduction of these functional groups requires careful optimization to ensure regioselectivity and yield maximization. Advanced computational techniques have been employed to predict reaction outcomes and identify optimal conditions for synthesis. These approaches not only accelerate the development process but also minimize unwanted byproducts, thereby improving overall efficiency.

In terms of pharmacokinetic properties, preliminary data indicate that 4-{4-(hydroxymethyl)-5-propyl-1H-1,2,3-triazol-1-ylmethyl}phenol exhibits moderate solubility in both water and organic solvents—a desirable trait for formulation purposes. Additionally, its metabolic stability suggests that it may have a prolonged half-life upon administration, allowing for less frequent dosing regimens. These attributes align well with current trends toward once-daily or even weekly dosing schedules in chronic disease management.

The compound’s potential applications extend beyond traditional pharmaceuticals into areas such as agrochemicals and specialty chemicals. The unique combination of functional groups makes it a versatile intermediate for synthesizing more complex molecules with tailored properties. For instance, derivatives of this compound could be explored as growth regulators or pest repellents due to their ability to interact with biological targets at low concentrations.

As research continues to uncover new biological pathways and therapeutic targets,4-{4-(hydroxymethyl)-5-propyl-1H-1,2,3-triazol-1-ylmethyl}phenol is poised to play an increasingly important role in drug discovery efforts. Its structural features offer a rich foundation for further derivatization while maintaining key pharmacophoric elements necessary for biological activity. Collaborative efforts between synthetic chemists and biologists will be essential in harnessing its full potential.

In conclusion,CAS No. 2172265-78-8 represents a promising chemical entity with broad applicability across multiple scientific disciplines. The interplay between its molecular components—the phenolic group, triazole ring, and propyl substituent—creates a scaffold that is both biologically relevant and synthetically accessible. Continued investigation into its properties will likely yield novel insights into disease mechanisms while providing valuable tools for therapeutic development.